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Compound of Interest

Compound Name: Ro-51

Cat. No.: B15588473

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the detection of the 52 kDa Ro protein
(Ro52), also known as Tripartite Motif Containing 21 (TRIM21), by Western blot. Included are
recommendations for antibody selection, sample preparation, electrophoresis, and
immunodetection, as well as an overview of the key signaling pathways involving Ro52.

Introduction

R052/TRIM21 is an E3 ubiquitin ligase that plays a critical role in the innate immune system.[1]
[2] It functions as a cytosolic Fc receptor, detecting antibody-opsonized pathogens that have
entered the cell and targeting them for proteasomal degradation.[3] Ro52 is also a key
regulator of inflammatory signaling pathways, particularly the production of type | interferons
(IFNs).[2][4] It mediates the ubiquitination and subsequent degradation of several Interferon
Regulatory Factors (IRFs), including IRF3, IRF5, IRF7, and IRF8, thereby acting as a negative
regulator to prevent excessive immune responses.[2][4][5][6] Given its central role in immunity
and its association with autoimmune diseases like Sjogren's syndrome and Systemic Lupus
Erythematosus (SLE), accurate detection and quantification of Ro52 are crucial for research
and drug development.[1][7]

Antibody Selection for Ro52/TRIM21 Western Blot

The selection of a specific and sensitive primary antibody is paramount for a successful
Western blot. Below is a summary of validated antibodies for Ro52/TRIM21 detection. It is
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always recommended to consult the manufacturer's datasheet for the most up-to-date

information and validation in your specific sample type.

Recommen
Catalog Product Host . o o
. Clonality Reactivity ded Dilution
Number Name Species
(WB)
Anti-
TRIM21/RO5 ] 1:500 -
RHD34301 _ Rabbit Monoclonal Human
2 Antibody 1:1000
(R1R23)
TRIM21/SSA ) o
NBP1-87122 ) Rabbit Polyclonal Human Not Specified
1 Antibody
52 kDa
1:100 -
sc-25351 Ro/SSA (D- Mouse Monoclonal Human
1:1000
12)
RO52 Rabbit
) Human, -
MBS9516692  Polyclonal Rabbit Polyclonal Not Specified
_ Mouse, Rat
Antibody
52 kDa
1:200 -
sc-21367 Ro/SSA (M- Goat Polyclonal Mouse
20) 1:2000

Ro52/TRIM21 Signaling Pathway

R052/TRIM21 is a key regulator in the innate immune response, particularly in the Toll-like

receptor (TLR) and Type | Interferon (IFN) signaling pathways. Upon viral recognition by TLRs

(e.g., TLR7), a signaling cascade is initiated, leading to the activation of Interferon Regulatory

Factors (IRFs). Activated IRFs translocate to the nucleus to induce the expression of Type |

IFNs. These IFNs then signal through their receptors (IFNAR) in an autocrine or paracrine

manner to induce the expression of hundreds of IFN-stimulated genes (ISGs), including Ro52

itself. Ro52 then acts in a negative feedback loop by targeting IRFs for ubiquitination and

proteasomal degradation, thus dampening the IFN response.[2][4]
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R052/TRIM21 in the TLR and IFN signaling pathways.
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Experimental Workflow for Ro52 Western Blot

The following diagram outlines the major steps involved in performing a Western blot for Ro52
detection. Each step is critical for obtaining clear and reproducible results.
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1. Sample Preparation
(Cell/Tissue Lysis)

A

2. Protein Quantification
(BCA or Bradford Assay)

A

3. SDS-PAGE
(10-12% Acrylamide Gel)

\

4. Protein Transfer
(PVDF or Nitrocellulose)

A

5. Blocking
(5% Milk or BSA in TBST)

A

6. Primary Antibody Incubation
(Anti-R052, 4°C Overnight)

A

7. Secondary Antibody Incubation
(HRP-conjugated, 1h RT)

A

8. Detection
(Chemiluminescence, ECL)

A

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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